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Compound of Interest

Compound Name: 6(E)-Octadecenoyl chloride
Cat. No.: B15550442
Get Quote

CAS Number: 150989-03-0

This technical guide provides a comprehensive overview of 6(E)-Octadecenoyl chloride, a
reactive long-chain acyl chloride, for researchers, scientists, and drug development
professionals. This document details its physicochemical properties, synthesis, reactivity, and
potential biological significance, supported by experimental protocols and data presented in a
clear, structured format.

Chemical Identity and Physicochemical Properties

6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is the acyl chloride
derivative of 6(E)-octadecenoic acid (petroselaidic acid). The presence of the reactive acyl
chloride group makes it a valuable intermediate in organic synthesis, particularly for the
introduction of the 18-carbon unsaturated acyl group.

Table 1: Physicochemical Properties of 6(E)-Octadecenoyl Chloride and its Parent Fatty Acid
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6(E)-Octadecenoyl

6(E)-Octadecenoic

Property chloride Acid Reference
CAS Number 150989-03-0 593-40-8 [1]
Molecular Formula CisH33CIO CisH3402 [1][2]
Molecular Weight 300.91 g/mol 282.46 g/mol [1112]
Physical State Liquid Solid [1]
Purity >99% Not Specified [1]
Storage Temperature Freezer Not Specified [1]
Boiling Point Not available 399.0=11.07C at 760 2]
mmHg

Water Solubility Reacts with water 0.00012 g/L [2][3]
logP Not available 7.72 [2]

Synthesis and Reactivity

Synthesis of 6(E)-Octadecenoyl Chloride

The synthesis of 6(E)-Octadecenoyl chloride typically involves the chlorination of its parent

fatty acid, 6(E)-octadecenoic acid. Common chlorinating agents for this conversion include

thionyl chloride (SOCI2) and oxalyl chloride ((COCI)2).[4] The choice of reagent can depend on

the desired purity and the scale of the reaction.

Experimental Protocol: General Synthesis of Fatty Acid Chlorides using Thionyl Chloride

This protocol is a general procedure for the conversion of a fatty acid to its corresponding acyl

chloride and can be adapted for 6(E)-octadecenoic acid.

Materials:

e 6(E)-octadecenoic acid

e Thionyl chloride (SOCI2)
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e Dry, inert solvent (e.g., dichloromethane, toluene)

* Round-bottom flask with a reflux condenser and a gas outlet to a trap containing a
neutralizing solution (e.g., sodium hydroxide solution)

e Magnetic stirrer and heating mantle
e Rotary evaporator
Procedure:

e In a clean, dry round-bottom flask, dissolve 6(E)-octadecenoic acid in a minimal amount of a
dry, inert solvent.

e Under a fume hood, slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to
the solution at room temperature with stirring. The reaction is exothermic and will generate
hydrogen chloride (HCI) and sulfur dioxide (SO2) gases.

e Once the initial effervescence subsides, heat the reaction mixture to reflux for 1-2 hours to
ensure complete conversion. The progress of the reaction can be monitored by the cessation
of gas evolution.

 After the reaction is complete, allow the mixture to cool to room temperature.

» Remove the excess thionyl chloride and solvent under reduced pressure using a rotary
evaporator. To ensure complete removal of volatile byproducts, co-evaporation with a dry,
inert solvent like toluene can be performed.

e The resulting crude 6(E)-Octadecenoyl chloride can be used directly for subsequent
reactions or purified by distillation under high vacuum.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. All
manipulations should be performed in a well-ventilated fume hood with appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat.

Reactivity
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The acyl chloride functional group in 6(E)-Octadecenoyl chloride is highly electrophilic and
readily undergoes nucleophilic acyl substitution reactions.[5] This high reactivity makes it a
versatile building block for the synthesis of a variety of derivatives.[6]

Diagram 1: Reactivity of 6(E)-Octadecenoyl Chloride

General Reactivity of 6(E)-Octadecenoyl Chloride

6(E)-Octadecenoyl chloride

+ Alcohol (R'-OH) [+ Amine (R'R"NH) + Carboxylate (R'-COO") Reduction (e.g., Rosenmund)

- Anhydride Aldehyde

Click to download full resolution via product page

Caption: Reactivity of 6(E)-Octadecenoyl chloride with various nucleophiles.

Biological Significance and Applications

While direct biological studies on 6(E)-Octadecenoyl chloride are limited due to its high
reactivity, the biological activities of its parent fatty acid, 6(E)-octadecenoic acid (petroselaidic
acid), and the related cis-isomer, petroselinic acid, provide insights into its potential roles.

Potential Therapeutic Activities

» Antimicrobial and Antifungal Activity: Petroselinic acid has demonstrated considerable
antimicrobial activity against a range of bacteria and moderate effects against molds.[7][8]
This suggests that derivatives, potentially including those synthesized from 6(E)-
Octadecenoyl chloride, could be explored for anti-infective properties.

» Anti-inflammatory and Immunomodulatory Effects: Petroselinic acid has been identified as a
novel regulator of the cytosolic nucleic acid sensing pathway, effectively inhibiting type |
interferon signaling.[9] This suggests a potential role in managing autoimmune disorders.[9]
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» Metabolic Regulation: In HepG2 cells, trans-petroselinic acid has been shown to increase
the cellular content of triacylglycerols and cholesterol esters and upregulate genes involved
in fatty acid and cholesterol synthesis.[10]

e COVID-19 Inhibition (In Silico): A molecular dynamics simulation study suggested that 6-
octadecenoic acid has the potential to act as an inhibitor of the main protease of SARS-CoV-
2.[2]

Applications in Research and Development

The primary application of 6(E)-Octadecenoyl chloride is as a synthetic intermediate. Its
ability to acylate a wide range of molecules allows for the creation of novel compounds with
potential applications in:

» Drug Delivery: Incorporation of the lipophilic octadecenoyl chain can modify the
pharmacokinetic properties of drug molecules.

o Biomaterials: The unsaturated fatty acyl chain can be used to synthesize novel polymers and
surfactants.[6]

o Cell Biology Research: As a precursor to various lipid species, it can be used to study lipid
metabolism and signaling.

Analytical Methods

The analysis of reactive acyl chlorides like 6(E)-Octadecenoyl chloride presents challenges
due to their susceptibility to hydrolysis.[11] Therefore, derivatization is often required for
accurate quantification.

Table 2: Analytical Techniques for Acyl Chloride Analysis
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Technique Derivatization Comments Reference
Conversion to amides S
] Derivatization is
Gas Chromatography-  (e.g., with )
_ ] necessary to improve
Mass Spectrometry diethylamine) or N N [12][13]
] stability and volatility
(GC-MS) esters (e.g., with )
for GC analysis.
methanol).
_ _ o Provides structural
Nuclear Magnetic Direct analysis is ) )
) ) information.
Resonance (NMR) possible but requires [14]

Spectroscopy a dry, aprotic solvent.

Broadening of signals

can occur.

Diagram 2: Workflow for GC-MS Analysis of 6(E)-Octadecenoyl Chloride
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GC-MS Analysis Workflow for 6(E)-Octadecenoyl Chloride
Sample Preparation

Sample containing
6(E)-Octadecenoyl chloride

Derivatization
(e.g., with Methanol)

Formation of
6(E)-Octadecenoic acid methyl ester

GC Injection

Separation

MS Detection

Data Processing

Mass Spectrum

y

Quantification

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 6(E)-Octadecenoyl chloride using GC-MS.
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Handling, Storage, and Safety

6(E)-Octadecenoyl chloride is a reactive and moisture-sensitive compound. Proper handling
and storage are crucial to maintain its integrity and ensure safety.

o Handling: All manipulations should be carried out in a dry, inert atmosphere (e.g., under
nitrogen or argon) in a well-ventilated fume hood.[15] Use appropriate personal protective
equipment, including chemical-resistant gloves, safety glasses, and a lab coat.

» Storage: Store in a tightly sealed container in a freezer, protected from moisture and light.[1]
Unsaturated acyl chlorides are prone to polymerization and degradation, especially upon
exposure to air and light.

o Safety: 6(E)-Octadecenoyl chloride is expected to be corrosive and will react violently with
water and other protic solvents, releasing corrosive hydrogen chloride gas.[3] In case of fire,
use dry chemical or carbon dioxide extinguishers; do not use water.[15]

Conclusion

6(E)-Octadecenoyl chloride is a valuable chemical intermediate with significant potential in
synthetic chemistry and as a tool for biological research. Its high reactivity allows for the
synthesis of a diverse range of molecules. While direct biological data is scarce, the known
activities of its parent fatty acid suggest promising avenues for investigation in areas such as
antimicrobial development, anti-inflammatory research, and the study of lipid metabolism.
Careful handling and appropriate analytical methods are essential when working with this
reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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